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Introduction to Urbicide

Urbicide is the deliberate destruction of a city or its urban fabric.[1][2] The term extends beyond
mere physical damage to encompass the eradication of the complex social, cultural, and
political systems that constitute urban life.[1][3] It is a form of political violence that targets the
very essence of a city as a symbol of diversity, coexistence, and memory.[1][4] The act of
urbicide is often intertwined with broader campaigns of ethnic cleansing and genocide, where
the destruction of buildings, monuments, and infrastructure serves to erase the history and
identity of a targeted population.[1][5]

Case Study: The Siege of Sarajevo (1992-1996)

The Siege of Sarajevo, which lasted 1,425 days from April 1992 to February 1996, stands as
one of the most extensively documented cases of modern urbicide.[4][6] As the capital of
Bosnia and Herzegovina, Sarajevo was a multicultural hub, historically known for its ethnic and
religious pluralism.[3] During the Bosnian War, Bosnian Serb forces besieged the city,
subjecting it to relentless shelling and sniper fire.[6] The attacks were not limited to military
objectives but systematically targeted civilian life, infrastructure, and cultural heritage in an
effort to crush the city's spirit and erase its multicultural identity.[4][5][6] This systematic
destruction was not merely collateral damage but a strategic goal aimed at the material and
symbolic annihilation of the city.[3][5][7]

Data Presentation: Quantifying the Destruction
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The siege inflicted catastrophic damage on Sarajevo's population and urban fabric. By
September 1993, it was estimated that nearly all buildings in the city had sustained some level
of damage, with 35,000 completely destroyed.[4][8] The consistent shelling, averaging over 300
impacts per day, devastated residential areas, hospitals, government buildings, and cultural
sites.[6][9]

Table 1: Human Casualties during the Siege of Sarajevo

Category Number Source

Total Deaths 11,541 Anadolu Ajansi (2023)[9]
- Children Killed 1,601 Anadolu Ajansi (2023)[9]
Total Wounded > 50,000 Anadolu Ajansi (2023)[9]

| - Children Wounded | ~ 15,000 | ICTY Report[8] |

Table 2: Damage to Buildings and Infrastructure

Category Details Source

Virtually all buildings
Total Building Damage suffered some damage by ICTY Estimate[8]
Sept. 1993.

Completely Destroyed )
o 35,000 ICTY Estimate[8]
Buildings

_ _ > 100,000 apartments ) .
Damaged Housing Units BiH Government Estimate[10]
damaged; > 10,000 destroyed.

Daily Shelling Average 329 mortar shells per day. Anadolu Ajansi (2023)[9]

_ Estimated at €14 billion ($18.5 _
Total Economic Damage S Hasic Study (2006)[11]
billion) in direct damages.

| Remaining Damaged Buildings (2022) | 1,097 buildings still damaged from the war. | Sarajevo
Canton Ministry (2022) |
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Table 3: Destruction of Cultural and Institutional Heritage

Institution / Site Details of Destruction Source

Deliberately set on fire by
National and University shelling in August 1992. .
, o . ICTY | Relief Fund[8][12]
Library (Vijecnica) Over 1.5 million volumes

destroyed.[8][12]

Completely destroyed,
Oriental Institute including tens of thousands of C. Kaiser (1993)[12]

manuscripts.[12]

Olympic Museum Completely destroyed.[12] C. Kaiser (1993)[12]

277 surveyed: 0 undamaged,
Mosques (Surveyed <8% lightly damaged. 900 Post-war Survey / Islamic
Municipalities) destroyed in all of Bosnia- Community[12][13]
Herzegovina.[12][13]

| Other Institutions | The Worldly Museum, City Museum, and city archives were seriously
damaged.[12] | C. Kaiser (1993)[12] |

Protocols: Methodologies for Urbicide Assessment

The documentation and analysis of urbicide employ a multidisciplinary approach, combining
on-the-ground investigation with remote sensing and data analysis. These protocols are
designed to systematically quantify physical destruction and assess its social and cultural
impact.

Protocol 1: Remote Sensing and Geospatial Analysis

This protocol outlines the use of satellite imagery to assess large-scale urban destruction,
particularly in active conflict zones where ground access is impossible.

» Data Acquisition: Obtain high-resolution, multi-temporal satellite imagery (e.g., Sentinel-1,
Sentinel-2, Landsat-8) for the target city, covering periods before and during the conflict.[14]
[15]
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e Pre-processing: Georeference and co-register all images to ensure accurate spatial
alignment. Perform atmospheric and radiometric corrections.

e Change Detection:

o Incoherent Methods: Compare backscatter amplitude from Synthetic Aperture Radar
(SAR) images to detect changes in surface roughness indicative of rubble and debris.[15]

o Coherent Methods: Use interferometry (INSAR) to analyze both amplitude and phase
information, providing more accurate detection of structural changes.[15]

o Vegetation Indices: For optical imagery, calculate indices like NDVI (Normalized Difference
Vegetation Index) to compare changes in vegetation cover, which can indicate destruction
in parks or agricultural areas.[14]

e Machine Learning Classification:

o Train a deep neural network (e.g., a convolutional neural network) on a labeled dataset of
pre- and post-destruction images to automate the classification of damaged vs.
undamaged buildings.[15][16]

o Use open-source building footprint data to refine damage estimates on a per-building
basis.[15]

» Validation: Cross-reference automated detections with manually verified data from sources
like the UN Institute for Training and Research (UNITAR) or on-the-ground reports where
available.[17]

Protocol 2: Ground-Based Structural Damage Assessment

This protocol details the methodology for on-site surveys to classify the extent of physical
damage to buildings and infrastructure post-conflict.

o Team Composition: Assemble a multi-disciplinary team of structural engineers, architects,
and urban planners.
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o Area Systematization: Divide the city into a grid system. Prioritize survey areas based on
preliminary remote sensing data and reports of heavy fighting.

» Data Collection Instrument: Develop a standardized survey form (digital or paper) to record:

o

Building ID and GPS coordinates.
o Building typology (residential, commercial, cultural, etc.).
o Primary construction materials.

o Damage classification level (e.g., Light, Moderate, Severe, Collapsed), based on
established scales.

o Photographic documentation of all facades and significant structural damage.

o Field Survey: Systematically survey each building within a grid cell. Conduct visual
inspections to assess damage to structural elements (columns, beams, slabs) and non-
structural elements (facades, infill walls).

» Data Aggregation and Mapping: Input all survey data into a Geographic Information System
(GIS) database. Generate damage assessment maps to visualize the spatial distribution and
severity of destruction.

Protocol 3: Cultural Heritage Impact Assessment

This protocol focuses on documenting the destruction of sites with cultural, historical, or
religious significance.

 Inventory Compilation: Before fieldwork, create a comprehensive list of all known cultural
heritage sites, including listed monuments, places of worship, museums, libraries, and
archives.[13]

» Historical and Archival Research: Gather pre-conflict photographs, architectural plans, and
historical records for each site to establish a baseline condition.

e On-Site Forensic Analysis:
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o Document the precise nature of the damage (e.g., from shelling, fire, deliberate

demolition).

o Interview eyewitnesses, custodians, and community members to gather testimony on the
timing and circumstances of the destruction.[18]

o Assess not only the structure but the loss of its contents (e.g., books, manuscripts,
artifacts).[12][13]

e Impact Statement: For each site, prepare a detailed report that evaluates the cultural loss.
This includes the loss of the physical structure as well as the intangible heritage and
collective memory associated with it.[5] This analysis helps establish whether the destruction

was systematic and intentional.[5]

Visualizations
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Caption: Causal pathway of urbicide during the Siege of Sarajevo.
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Caption: Research workflow for an urbicide case study.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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